Cas no 35451-63-9 (6-[ethyl(methyl)amino]-2-phenylpyridazin-3(2H)-one)

6-[ethyl(methyl)amino]-2-phenylpyridazin-3(2H)-one structure
35451-63-9 structure
Product Name:6-[ethyl(methyl)amino]-2-phenylpyridazin-3(2H)-one
CAS No:35451-63-9
MF:C13H15N3O
MW:229.277702569962
CID:1476839
PubChem ID:215317
Update Time:2025-04-21

6-[ethyl(methyl)amino]-2-phenylpyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-[ethyl(methyl)amino]-2-phenylpyridazin-3(2H)-one
    • 6-[ethyl(methyl)amino]-2-phenylpyridazin-3-one
    • 35451-63-9
    • 3(2H)-Pyridazinone, 6-(ethylmethylamino)-2-phenyl-
    • 6-(Ethyl-methylamino)-2-phenylpyridazone
    • DTXSID90188962
    • 6-(Ethyl(methyl)amino)-2-phenylpyridazin-3(2H)-one
    • 6-(Ethyl-methylamino)-2-phenyl-3(2H)-pyridazinone
    • Inchi: 1S/C13H15N3O/c1-3-15(2)12-9-10-13(17)16(14-12)11-7-5-4-6-8-11/h4-10H,3H2,1-2H3
    • InChI Key: BTGNTTUJFLLIOF-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(=NN1C1C=CC=CC=1)N(C)CC

Computed Properties

  • Exact Mass: 229.12165
  • Monoisotopic Mass: 229.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 35.9Ų

Experimental Properties

  • PSA: 35.91
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